Cas no 1237536-18-3 (ML 786 dihydrochloride)

• Product Name: ML 786 dihydrochloride
• CAS No: 1237536-18-3
• MF: C₂₉H₃₁Cl₂F₃N₄O₃
• MW: 611.482655763626
• CID: 2089879
• Update Time: 2025-10-30

ML 786 dihydrochloride Chemical and Physical Properties

Names and Identifiers

• ML 786 dihydrochloride
• ML 786 2HCl
• BGB659
• 3-(1-Amino-1-methylethyl)-N-[(2R)-1,2,3,4-tetrahydro-7-oxo-1,8-naphthryridin-4-yl)oxy]-2-naphthalenyl]-5-benzamide dihydrochloride
• CID 90488999
• MLN786 Dihydrochloride
• ML786 (dihydrochloride)
• 3-(1-Amino-1-methyl-ethyl)-N-[7-(7-oxo-5,6,7,8-tetrahydro-[1,8]naphthyridin-4-yloxy)-1,2,3,4-tetrahydro-naphthalen-2(R)-yl]-5-trifluoromethyl-benzamide dihydrochloride
• 3-(2-aminopropan-2-yl)-N-[(2R)-7-[(7-oxo-6,8-dihydro-5H-1,8-na
• ML786 dihydrochloride

• Inchi： 1S/C29H29F3N4O3.2ClH/c1-28(2,33)19-11-18(12-20(15-19)29(30,31)32)27(38)35-21-5-3-16-4-6-22(14-17(16)13-21)39-24-9-10-34-26-23(24)7-8-25(37)36-26;;/h4,6,9-12,14-15,21H,3,5,7-8,13,33H2,1-2H3,(H,35,38)(H,34,36,37);2*1H/t21-;;/m1../s1
• InChI Key： DNMWHXHMDZCGEX-GHVWMZMZSA-N
• SMILES： Cl.Cl.FC(C1=CC(=CC(=C1)C(N[C@H]1CC2C=C(C=CC=2CC1)OC1C=CN=C2C=1CCC(N2)=O)=O)C(C)(C)N)(F)F

Computed Properties

• Exact Mass: 610.1725307 g/mol
• Monoisotopic Mass: 610.1725307 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 41
• Rotatable Bond Count: 5
• Complexity: 900
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106
• Molecular Weight: 611.5

Additional information on ML 786 dihydrochloride

ML 786 Dihydrochloride: A Promising Compound in Cancer Research (CAS No. 1237536-18-3)

ML 786 dihydrochloride (CAS No. 1237536-18-3) is a novel compound that has garnered significant attention in the field of cancer research due to its unique pharmacological properties and potential therapeutic applications. This compound belongs to a class of small molecules that exhibit potent antitumor activity, making it a valuable candidate for the development of new cancer treatments.

The chemical structure of ML 786 dihydrochloride is characterized by its complex molecular framework, which includes functional groups that contribute to its biological activity. Recent studies have shown that this compound selectively targets specific signaling pathways involved in tumor growth and progression, thereby inhibiting the proliferation and survival of cancer cells. This selective targeting is crucial for minimizing side effects and improving the overall efficacy of cancer therapies.

In preclinical studies, ML 786 dihydrochloride has demonstrated remarkable efficacy against various types of cancer, including breast, lung, and colorectal cancers. These findings are supported by extensive in vitro and in vivo experiments, which have consistently shown that the compound can effectively reduce tumor size and inhibit metastasis. The mechanism of action of ML 786 dihydrochloride involves the modulation of key signaling pathways such as PI3K/AKT/mTOR and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of ML 786 dihydrochloride have also been extensively studied. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further clinical development. Additionally, its stability under physiological conditions ensures that it remains active and effective when administered to patients.

Clinical trials are currently underway to evaluate the safety and efficacy of ML 786 dihydrochloride in human subjects. Early results from phase I trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of antitumor activity. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects that may need to be managed during treatment.

Beyond its direct antitumor effects, ML 786 dihydrochloride has also shown potential as a radiosensitizer, enhancing the effectiveness of radiation therapy in combination treatments. This synergistic effect could lead to more effective treatment strategies for patients with advanced or refractory cancers. Ongoing research is focused on optimizing these combination therapies to maximize patient outcomes.

The development of ML 786 dihydrochloride represents a significant advancement in the field of oncology. Its unique mechanism of action and favorable pharmacological properties make it a promising candidate for the treatment of various cancers. As research continues to uncover new insights into its biological activity and clinical potential, it is likely that this compound will play an increasingly important role in the fight against cancer.

In conclusion, ML 786 dihydrochloride (CAS No. 1237536-18-3) is a highly promising compound with significant potential in cancer therapy. Its selective targeting of key signaling pathways, favorable pharmacokinetic properties, and promising clinical results make it an exciting area of focus for researchers and clinicians alike. As further studies are conducted, it is anticipated that this compound will contribute significantly to the development of more effective and targeted cancer treatments.